Cas no 16895-46-8 (1,3,5-Heptatriene,6-methyl-)

• Product Name: 1,3,5-Heptatriene,6-methyl-
• CAS No: 16895-46-8
• MF: C₈H₁₂
• MW: 108.180882453918
• CID: 172987
• PubChem ID: 5462931
• Update Time: 2025-04-19

1,3,5-Heptatriene,6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Heptatriene,6-methyl-
• (3E)-6-methylhepta-1,3,5-triene
• 1,3,5-Heptatriene, 6,6-dimethyl-, (E,E)-
• 18304-14-8
• DTXSID801305110
• (3E)-6-Methyl-1,3,5-heptatriene
• 16895-46-8
• 1,3,5-Heptatriene, 6,6-dimethyl-, (E)-

• Inchi： 1S/C8H12/c1-4-5-6-7-8(2)3/h4-7H,1H2,2-3H3/b6-5+
• InChI Key： ACENFYRHGWWZOA-AATRIKPKSA-N
• SMILES： C(=C/C=C/C=C)(/C)\C

Computed Properties

• Exact Mass: 108.09396
• Monoisotopic Mass: 108.0939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.3

Experimental Properties

• Density: 0.758
• Boiling Point: 137.7°C at 760 mmHg
• Flash Point: 20.9°C
• Refractive Index: 1.456
• PSA: 0